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Compound of Interest

Compound Name: cis-1,3-Dichlorocyclopentane

Cat. No.: B12903277 Get Quote

Technical Support Center: cis-1,3-
Dichlorocyclopentane
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of cis-1,3-
Dichlorocyclopentane. The following frequently asked questions (FAQs) and troubleshooting

guides are designed to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is cis-1,3-Dichlorocyclopentane and what are its primary identifiers?

A1: cis-1,3-Dichlorocyclopentane is a chlorinated hydrocarbon. Its key identifiers are:

Molecular Formula: C₅H₈Cl₂

Molecular Weight: 139.02 g/mol [1]

Q2: What are the general recommendations for the storage of cis-1,3-Dichlorocyclopentane?

A2: As a chlorinated hydrocarbon, cis-1,3-Dichlorocyclopentane should be stored in a cool,

dry, and well-ventilated area, away from direct sunlight and sources of heat.[2] To prevent

corrosion, it is crucial to keep the compound free from water and acid (HCl), as contact with
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water can lead to slow hydrolysis and the formation of hydrochloric acid. Storage containers

should be tightly sealed when not in use.

Q3: What materials are compatible for the storage and handling of this compound?

A3: Carbon steel and stainless steel are generally suitable materials for storage tanks and

containers.[2] If rust contamination is a concern, stainless steel is the preferred option. Ensure

that any transfer lines and equipment are also made of compatible materials.

Q4: What personal protective equipment (PPE) should be worn when handling cis-1,3-
Dichlorocyclopentane?

A4: When handling cis-1,3-Dichlorocyclopentane, it is essential to use appropriate personal

protective equipment to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, Viton®). Always inspect

gloves for signs of degradation or punctures before use.

Body Protection: A lab coat, apron, or coveralls made of a chemical-resistant material.

Respiratory Protection: If working in an area with poor ventilation or when the potential for

vapor inhalation exists, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.[2][3]

Troubleshooting Guide
Issue: I've noticed a corrosive effect on the storage container.

Possible Cause: This could be due to the presence of moisture, which can lead to the slow

hydrolysis of cis-1,3-Dichlorocyclopentane and the formation of corrosive hydrochloric

acid.

Solution: Transfer the compound to a new, clean, and dry container made of a recommended

material like stainless steel. Implement procedures to prevent moisture from entering the

storage container, such as using a drying tube or storing under an inert atmosphere (e.g.,

nitrogen).
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Issue: I need to clean up a small spill of cis-1,3-Dichlorocyclopentane.

Procedure: For small spills, first ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth. Collect the absorbed material into a labeled, sealable container for hazardous

waste disposal. Do not use combustible materials like sawdust. Following the cleanup,

decontaminate the area with a suitable solvent.

Issue: What are the first aid measures in case of exposure?

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Quantitative Data Summary
Since a specific Safety Data Sheet (SDS) for cis-1,3-Dichlorocyclopentane is not readily

available, the following table includes data for a structurally similar compound, cis-1,3-

dichloropropene, which can be used as a cautious reference.

Property
Value (for cis-1,3-
dichloropropene)

Reference

Boiling Point 65 °C [4]

Flash Point 11 °C (52 °F) [4]

Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.
[2][5]
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Disclaimer: The quantitative data provided is for a related compound and should be used as a

guideline only. Users should exercise caution and refer to all available safety information before

handling cis-1,3-Dichlorocyclopentane.

Experimental Protocols & Workflows
Spill Response Workflow
The following diagram outlines the logical steps for responding to a spill of cis-1,3-
Dichlorocyclopentane.
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Spill Occurs

Assess the Situation
(Size and Immediate Hazard)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
(Into a labeled, sealed container)

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Report the Incident

Click to download full resolution via product page

Spill Response Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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